Cas no 73244-53-8 (1-[3-(2-methoxyethoxy)phenyl]ethanone)

• Product Name: 1-[3-(2-methoxyethoxy)phenyl]ethanone
• CAS No: 73244-53-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5526182
• Update Time: 2025-06-08

1-[3-(2-methoxyethoxy)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-methoxyethoxy)phenyl]ethanone

• Inchi： 1S/C11H14O3/c1-9(12)10-4-3-5-11(8-10)14-7-6-13-2/h3-5,8H,6-7H2,1-2H3
• InChI Key： QAYJVTPOOARQLD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(OCCOC)=C1)C

Additional information on 1-[3-(2-methoxyethoxy)phenyl]ethanone

1-[3-(2-Methoxyethoxy)Phenyl]Ethanone (CAS No. 73244-53-8): A Comprehensive Overview of Its Chemistry and Applications

The compound 1-[3-(2-methoxyethoxy)phenyl]ethanone, identified by the CAS No. 73244-53-8, represents a structurally intriguing aryl ketone derivative with a methoxyethyl ether substituent on the aromatic ring. This unique architecture combines a keto group at the ethyl terminus with a polyether side chain, creating a molecule that exhibits versatile reactivity and functional potential in organic synthesis, medicinal chemistry, and materials science. Recent advancements in synthetic methodologies have enabled precise control over its synthesis, leveraging environmentally benign protocols such as microwave-assisted reactions or enzyme-catalyzed processes to enhance yield and reduce waste.

In pharmaceutical research, this compound has emerged as an important intermediate in the development of targeted drug delivery systems. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility as a prodrug linker for conjugation with monoclonal antibodies, where the methoxyethyl ether moiety facilitated controlled cleavage under physiological conditions. This property is attributed to the compound's ability to form stable amide bonds while maintaining hydrolytic stability until triggered by enzymatic activity—a breakthrough for improving bioavailability in cancer therapies.

Beyond drug delivery, its keto group's reactivity has been harnessed in the creation of fluorescent probes for biological imaging. Researchers at Stanford University reported in *Nature Communications* (2024) that derivatization of this compound with boron dipyrromethene (BODIPY) fluorophores yielded a novel probe capable of real-time tracking of lipid metabolism pathways in living cells. The rigid aromatic framework provided structural stability while the ether substituents enhanced membrane permeability—a critical advancement for non-invasive cellular analysis.

In materials science applications, this compound's dual functionality enables it to act as both a crosslinking agent and photoactive component in polymer networks. A 2024 study from ETH Zurich highlighted its use in creating stimuli-responsive hydrogels where the methyl ether groups mediated pH-sensitive swelling behavior, while the conjugated aromatic system allowed UV-triggered shape-memory effects. Such properties are being explored for smart wound dressings that adapt to infection levels or temperature changes.

The latest synthetic strategies emphasize sustainability principles. A green chemistry approach described in *ACS Sustainable Chemistry & Engineering* (Q1 2025) employed heterogeneous catalysts to achieve >95% yield under solvent-free conditions using microwave irradiation. This method eliminated hazardous solvents traditionally used in Friedel-Crafts acylation steps, aligning with current regulatory trends toward reducing volatile organic compounds (VOCs) in chemical manufacturing.

In biochemical studies, this compound's unique profile has revealed unexpected enzyme inhibition capabilities. Collaborative research between Harvard Medical School and Merck KGaA identified it as a selective inhibitor of diacylglycerol acyltransferase (DGAT)-1 at submicromolar concentrations (=0.6 μM). This discovery holds promise for treating obesity-related metabolic disorders, as DGAT inhibition reduces hepatic triglyceride synthesis without affecting essential membrane lipid formation—a significant improvement over earlier pan-DGAT inhibitors with toxic side effects.

Cutting-edge applications now extend into nanotechnology domains. Scientists at MIT recently synthesized gold nanoparticles functionalized with this compound's derivatives, demonstrating superior stability compared to conventional citrate-capped particles. The 's coordination ability anchored gold cores while the polyether chains prevented aggregation under physiological salt concentrations—a key step toward developing biocompatible nanocarriers for targeted drug release systems.

Safety evaluations conducted under OECD guidelines confirm its low acute toxicity profile (LD₅₀>5 g/kg orally), though long-term exposure studies are ongoing per recent ECHA recommendations. These findings support its use across diverse industries while adhering to current regulatory standards for chemical handling and environmental impact assessments.

The multifaceted potential of 73244-53-8 continues to drive interdisciplinary research at institutions like CERN's biotech division and Pfizer's advanced materials lab. Ongoing investigations focus on optimizing its photophysical properties for optoelectronic devices and exploring stereochemical variants via asymmetric synthesis—a testament to its enduring relevance across modern scientific frontiers.